Cas no 4732-72-3 (Benzofuran-2,3-dione)

• Product Name: Benzofuran-2,3-dione
• CAS No: 4732-72-3
• MF: C₈H₄O₃
• MW: 148.115562438965
• MDL: MFCD09035228
• CID: 1057382
• PubChem ID: 138333
• Update Time: 2025-04-20

Benzofuran-2,3-dione Chemical and Physical Properties

Names and Identifiers

• Benzofuran-2,3-dione
• Coumarandione
• 1-benzofuran-2,3-dione
• 2,3-Benzofurandione
• NSC 122748
• UUISWLJHAJBRAA-UHFFFAOYSA-N
• benzofurandione
• NSC122748
• 1-Benzofuran-2,3-dione #
• 6525AJ
• FCH831284
• 2,3-dihydro-1-benzofuran-2,3-dione
• TRA0162939
• SY023499
• BB 0262180
• DA-27457
• 4732-72-3
• AC2209
• CS-0311950
• Glyoxylic acid, (o-hydroxyphenyl)-, gamma-lactone
• CS-11517
• 3LFN2PCL6K
• A872190
• NSC-122748
• Benzofuran-2 pound not3-dione
• MFCD09035228
• AKOS004122926
• DTXSID80197104
• SCHEMBL290477
• DTXCID50119595

• MDL： MFCD09035228
• Inchi： 1S/C8H4O3/c9-7-5-3-1-2-4-6(5)11-8(7)10/h1-4H
• InChI Key： UUISWLJHAJBRAA-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 148.01602
• Monoisotopic Mass: 148.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 1.444
• Melting Point: 120 ºC
• Boiling Point: 278.1℃/760mmHg
• Refractive Index: 1.4500 (estimate)
• PSA: 43.37
• LogP: 0.78830
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans